Ternatin heptapeptide
Ternatin heptapeptide
Ternatin, also known as ternatin A1, belongs to the class of organic compounds known as oligopeptides. These are organic compounds containing a sequence of between three and ten alpha-amino acids joined by peptide bonds. Ternatin is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, ternatin is primarily located in the membrane (predicted from logP).
Brand Name:
Vulcanchem
CAS No.:
148619-41-4
VCID:
VC0133347
InChI:
InChI=1S/C37H67N7O8/c1-16-22(8)28-37(52)43(14)25(11)35(50)44(15)27(18-20(4)5)32(47)38-26(17-19(2)3)36(51)42(13)24(10)34(49)41(12)23(9)31(46)40-29(33(48)39-28)30(45)21(6)7/h19-30,45H,16-18H2,1-15H3,(H,38,47)(H,39,48)(H,40,46)
SMILES:
CCC(C)C1C(=O)N(C(C(=O)N(C(C(=O)NC(C(=O)N(C(C(=O)N(C(C(=O)NC(C(=O)N1)C(C(C)C)O)C)C)C)C)CC(C)C)CC(C)C)C)C)C
Molecular Formula:
C37H67N7O8
Molecular Weight:
738 g/mol
Ternatin heptapeptide
CAS No.: 148619-41-4
Main Products
VCID: VC0133347
Molecular Formula: C37H67N7O8
Molecular Weight: 738 g/mol
| CAS No. | 148619-41-4 |
|---|---|
| Product Name | Ternatin heptapeptide |
| Molecular Formula | C37H67N7O8 |
| Molecular Weight | 738 g/mol |
| IUPAC Name | 15-butan-2-yl-18-(1-hydroxy-2-methylpropyl)-1,3,4,10,12,13,21-heptamethyl-6,9-bis(2-methylpropyl)-1,4,7,10,13,16,19-heptazacyclohenicosane-2,5,8,11,14,17,20-heptone |
| Standard InChI | InChI=1S/C37H67N7O8/c1-16-22(8)28-37(52)43(14)25(11)35(50)44(15)27(18-20(4)5)32(47)38-26(17-19(2)3)36(51)42(13)24(10)34(49)41(12)23(9)31(46)40-29(33(48)39-28)30(45)21(6)7/h19-30,45H,16-18H2,1-15H3,(H,38,47)(H,39,48)(H,40,46) |
| Standard InChIKey | ZMFVAIFXJWEOMH-PTPSPKLBSA-N |
| Isomeric SMILES | CC[C@H](C)[C@@H]1C(=O)N([C@H](C(=O)N([C@H](C(=O)N[C@H](C(=O)N([C@H](C(=O)N([C@@H](C(=O)N[C@@H](C(=O)N1)[C@@H](C(C)C)O)C)C)C)C)CC(C)C)CC(C)C)C)C)C |
| SMILES | CCC(C)C1C(=O)N(C(C(=O)N(C(C(=O)NC(C(=O)N(C(C(=O)N(C(C(=O)NC(C(=O)N1)C(C(C)C)O)C)C)C)C)CC(C)C)CC(C)C)C)C)C |
| Canonical SMILES | CCC(C)C1C(=O)N(C(C(=O)N(C(C(=O)NC(C(=O)N(C(C(=O)N(C(C(=O)NC(C(=O)N1)C(C(C)C)O)C)C)C)C)CC(C)C)CC(C)C)C)C)C |
| Appearance | White solid |
| Description | Ternatin, also known as ternatin A1, belongs to the class of organic compounds known as oligopeptides. These are organic compounds containing a sequence of between three and ten alpha-amino acids joined by peptide bonds. Ternatin is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, ternatin is primarily located in the membrane (predicted from logP). |
| Synonyms | cyclo(-OH-Leu-Ile-(NMe)Ala-(NMe)Leu-Leu-(NMe)Ala-(NMe)Ala-) cyclo(-OH-leucyl-isoleucyl-(N-methyl)alanyl-(N-methyl)leucyl-leucyl-(N-methyl)alanyl-(N-methyl)alanyl-) ternatin heptapeptide |
| Reference | Convergent synthesis and in vivo inhibitory effect on fat accumulation of (−)-ternatin, a highly N-methylated cyclic peptide. Shimokawa K. et al. Bioorg. Med. Chem. Lett. 2005, 17, 4447.(−)-Ternatin, a highly N-methylated cyclic heptapeptide that inhibits fat accumulation: Structure and synthesis. Shimokawa K. et al. Tet. Lett. 2006, 47, 4445. |
| PubChem Compound | 192406 |
| Last Modified | Nov 11 2021 |
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